A simple method to introduce phosphoester groups into a polybenzoxazine backbone as multifunctional modifiers†
RSC Advances Pub Date: 2014-08-15 DOI: 10.1039/C4RA05136J
Abstract
Phosphoester groups were conveniently introduced into benzoxazine monomers by chemical bonding through nucleophilic reaction of a benzoxazine ring with diethyl phosphite (DEP). The reaction process was monitored by phosphorus 31 nuclear magnetic resonance (31P-NMR). The characteristic peaks of 31P-NMR corresponding to DEP disappeared entirely when the reaction was run at 90 °C for 24 h, which implied the completion of the nucleophilic reaction. The products obtained then underwent direct ring-opening polymerization to produce DEP-modified polybenzoxazines. The introduction of DEP into polybenzoxazines led to a reduction of the onset of the polymerization temperature The adsorption ability for Cd(II) was improved because the phosphoester group provided an efficient chelating site for heavy metal ions.

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